Cas no 131625-67-7 (1-Pyrenamine, N,N-bis(4-methylphenyl)-)

• Product Name: 1-Pyrenamine, N,N-bis(4-methylphenyl)-
• CAS No: 131625-67-7
• MF: C₃₀H₂₃N
• MW: 397.510327577591
• CID: 1228563
• PubChem ID: 15279340
• Update Time: 2025-04-20

1-Pyrenamine, N,N-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenamine, N,N-bis(4-methylphenyl)-
• N,N-bis(4-methylphenyl)pyren-1-amine
• SCHEMBL460778
• DTXSID60570936
• N,N-di-p-tolylpyren-1-amine
• 131625-67-7

• Inchi： 1S/C30H23N/c1-20-6-14-25(15-7-20)31(26-16-8-21(2)9-17-26)28-19-13-24-11-10-22-4-3-5-23-12-18-27(28)30(24)29(22)23/h3-19H,1-2H3
• InChI Key： JDNBBPWIBVHESD-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 397.18319
• Monoisotopic Mass: 397.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24